Cas no 2138191-49-6 (6-Ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine)

6-Ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine is a heterocyclic organic compound featuring a fused benzoxazole ring system with an ethyl substituent. Its structure combines a tetrahydrobenzoxazole core with an amine functional group, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The compound’s stability and reactivity are advantageous for derivatization, enabling the development of biologically active molecules. Its saturated ring system contributes to improved solubility and metabolic stability compared to aromatic analogs. This scaffold is particularly valuable in medicinal chemistry for designing CNS-targeting agents or enzyme inhibitors. Proper handling requires standard laboratory precautions due to its amine functionality.
6-Ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine structure
2138191-49-6 structure
Product Name:6-Ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine
CAS No:2138191-49-6
MF:C9H14N2O
MW:166.220262050629
CID:6203874
PubChem ID:165447454
Update Time:2025-06-09

6-Ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-702235
    • 6-ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine
    • 2138191-49-6
    • 6-Ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine
    • Inchi: 1S/C9H14N2O/c1-2-6-3-4-7-8(5-6)12-11-9(7)10/h6H,2-5H2,1H3,(H2,10,11)
    • InChI Key: VYWAFCDOPGCGOH-UHFFFAOYSA-N
    • SMILES: O1C2=C(C(N)=N1)CCC(CC)C2

Computed Properties

  • Exact Mass: 166.110613074g/mol
  • Monoisotopic Mass: 166.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 52Ų

6-Ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-702235-1.0g
6-ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine
2138191-49-6
1g
$0.0 2023-06-07

Additional information on 6-Ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine

Introduction to 6-Ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine (CAS No. 2138191-49-6)

6-Ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine, identified by its Chemical Abstracts Service (CAS) number 2138191-49-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzoxazole class, a structural motif known for its broad spectrum of biological activities. The presence of an ethyl group at the 6-position and an amine functionality at the 3-position introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The benzoxazole scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. Specifically, benzoxazole derivatives have been extensively studied for their potential applications in treating neurological disorders, infectious diseases, and cancer. The amine group in 6-Ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine provides a site for further functionalization, enabling the synthesis of more complex derivatives with enhanced pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid identification of novel bioactive compounds. 6-Ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine has been subjected to virtual screening against various protein targets to assess its binding affinity and potential therapeutic utility. Preliminary studies suggest that this compound exhibits promising interactions with enzymes and receptors involved in inflammation and cell proliferation.

The synthesis of 6-Ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The tetrahydropyran ring system is typically constructed via cyclization reactions followed by reduction steps. The introduction of the ethyl group and the amine functionality requires precise control over reaction conditions to ensure high yield and purity. These synthetic strategies are critical for producing sufficient quantities of the compound for subsequent biological evaluation.

In the realm of drug discovery, the biological activity of 6-Ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine has been a focal point of investigation. In vitro studies have demonstrated its potential as an inhibitor of certain kinases implicated in cancer progression. Additionally, its ability to modulate neurotransmitter receptors has raised interest in its potential applications for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the importance of continued research into this compound and its derivatives.

The pharmacokinetic properties of 6-Ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine are also under scrutiny to determine its suitability for clinical development. Factors such as solubility, stability, and metabolic clearance rates are crucial in assessing whether this compound can reach therapeutic concentrations in vivo and maintain efficacy over time. Advanced techniques like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are employed to characterize these properties accurately.

One of the most exciting aspects of 6-Ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine is its versatility as a starting point for structure-based drug design. By modifying specific atoms or functional groups within the benzoxazole core, chemists can generate libraries of derivatives with tailored biological activities. This approach leverages the power of combinatorial chemistry and high-throughput screening to accelerate the discovery process.

The role of CAS No. 2138191-49-6 in this context cannot be overstated. This identifier ensures that researchers worldwide can accurately reference and replicate experiments involving 6-Ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-am ine, fostering collaboration and advancing scientific knowledge. The standardized nomenclature provided by CAS numbers is fundamental to maintaining consistency and reliability in chemical research.

Future directions for research on 6-Ethyl-4 ,5 , 6 , 7 -tetrahydro - 1 , 2 -benz ox az ol - 3 - am ine include exploring its interactions with cellular pathways relevant to metabolic diseases and autoimmune disorders. The benzoxazole scaffold offers a rich framework for innovation , and modifications aimed at enhancing selectivity or improving pharmacokinetic profiles could lead to breakthroughs in therapeutic intervention .

In conclusion, 6 - Eth yl - 4 ,5 , 6 ,7 - tetra hy dro - 1 ,2 -benz ox az ol -3 - am ine ( CAS No .2138191 -49 - 6 ) represents a significant advancement in pharmaceutical chemistry . Its unique structural features , coupled with promising preliminary biological data , position it as a valuable compound for further investigation . As research progresses , it is anticipated that insights gained from studying this molecule will contribute to the development of novel treatments for a variety of human diseases .

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd